Cas no 6531-38-0 (1,4-Piperazinediethylamine)

• Product Name: 1,4-Piperazinediethylamine
• CAS No: 6531-38-0
• MF: C₈H₂₀N₄
• MW: 172.271201133728
• MDL: MFCD00720062
• CID: 46837
• Update Time: 2026-05-14

1,4-Piperazinediethylamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(2-aminoethyl)piperazine
• 2-[4-(2-Aminoethyl)piperazin-1-yl]ethylamine
• 1,4-Piperazinediethanamine
• 1,4-Piperazinediethylamine
• 2-[4-(2-aminoethyl)piperazin-1-yl]ethanamine
• Piperazine-1,4-diethylamine
• 2,2'-piperazine-1,4-diyldiethanamine
• Diethyl dithio carbaMic acid silver salt
• N,N'-Di-(2-aMinoethyl)piperazine
• 2,2'-(piperazine-1,4-diyl)diethanamine
• PAOXFRSJRCGJLV-UHFFFAOYSA-N
• 2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine
• N,N'-BIS(2-AMINOETHYL)PIPERAZINE
• 2-[4-(2-amino-ethyl)-piperazin-1-yl]ethylamine
• SMR000009715
• 1,4-Piperazinediethaneamine
• MLS000068049

• MDL： MFCD00720062
• Inchi： 1S/C8H20N4/c9-1-3-11-5-7-12(4-2-10)8-6-11/h1-10H2
• InChI Key： PAOXFRSJRCGJLV-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])C([H])([H])N([H])[H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])N([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 172.16900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 95.6
• XLogP3: -1.8
• Topological Polar Surface Area: 58.5

Experimental Properties

• PSA: 58.52000
• LogP: -0.20220

1,4-Piperazinediethylamine Security Information

• Hazardous Material transportation number：UN 1760
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,4-Piperazinediethylamine

Exploring the Properties and Applications of 1,4-Piperazinediethylamine (CAS No 6531-38-0)

1,4-Piperazinediethylamine, identified by the CAS registry number 6531-38-0, is a significant compound within the realm of organic chemistry. This compound is characterized by its piperazine ring structure with ethylamine substituents at positions 1 and 4. The unique arrangement of its molecular framework contributes to its diverse chemical properties and wide-ranging applications across various industries.

The synthesis of 1,4-piperazinediethylamine involves intricate chemical processes that highlight its versatility as an intermediate in drug development. Recent advancements in synthetic methodologies have enhanced its production efficiency, ensuring higher yields while maintaining purity standards essential for pharmaceutical applications.

In terms of physical properties, this compound typically exists as a white crystalline solid with a melting point around 205°C. Its solubility profile makes it highly soluble in water and common organic solvents like ethanol and dichloromethane. These characteristics are pivotal for its role in various chemical reactions where solubility is critical for reaction kinetics.

The application spectrum of 1,4-piperazinediethylamine extends beyond pharmaceuticals into areas such as catalysis and materials science. Recent studies have demonstrated its potential as a catalyst in asymmetric synthesis reactions, significantly improving reaction efficiency and selectivity. Moreover, its ability to form stable complexes with metal ions has made it invaluable in chelation therapy applications.

Innovative research has also explored the use of 1,4-piperazinediethylamine in constructing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties such as high surface area and selective adsorption capabilities, which are advantageous for gas storage solutions and catalytic processes.

The compound's role in drug discovery has been bolstered by recent findings that underscore its potential as an intermediate in synthesizing bioactive compounds targeting various therapeutic areas. Its structural flexibility allows for modifications that enhance pharmacokinetic profiles without compromising efficacy.

In summary, 1,4-piperazinediethylamine, under CAS number 6531-38-0, stands out as a multifaceted compound with significant contributions across diverse scientific domains. Its adaptability to various chemical environments coupled with ongoing research advancements ensures its continued relevance in both academic research and industrial applications.